Cas no 91429-92-4 ((5-methyl-2-morpholin-4-ylphenyl)amine)

(5-Methyl-2-morpholin-4-ylphenyl)amine is a substituted aniline derivative featuring a morpholine ring at the ortho position relative to the amine group. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's amine functionality allows for further derivatization, while the morpholine moiety enhances solubility and bioavailability. Its stability under standard conditions and compatibility with common organic reactions make it a versatile building block for drug discovery and fine chemical applications. The methyl substituent on the phenyl ring may influence regioselectivity in subsequent transformations, offering additional synthetic control.

(5-methyl-2-morpholin-4-ylphenyl)amine structure

91429-92-4 structure

Product Name:(5-methyl-2-morpholin-4-ylphenyl)amine

CAS No:91429-92-4

MF:C₁₁H₁₆N₂O

MW:192.257542610168

MDL:MFCD09755879

CID:1074261

PubChem ID:18952141

Update Time:2025-06-07

(5-methyl-2-morpholin-4-ylphenyl)amine Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-morpholinoaniline
- 5-Methyl-2-(4-morpholinyl)aniline
- 5-methyl-2-(morpholin-4-yl)aniline
- SCHEMBL3723011
- FABHEYAZAOCBCH-UHFFFAOYSA-N
- 5-methyl-2-morpholin-4-ylaniline
- EN300-7387166
- AT26634
- (5-methyl-2-morpholin-4-ylphenyl)amine
- AKOS000101317
- MFCD09755879
- CS-0259673
- Z111423518
- 4-(2-amino-4-methylphenyl)morpholine
- 91429-92-4
- LS-09188
- 5-Methyl-2-(4-morpholinyl)benzenamine
- DB-428045
- STL119317
- ALBB-026889
- MDL： MFCD09755879
- Inchi： 1S/C11H16N2O/c1-9-2-3-11(10(12)8-9)13-4-6-14-7-5-13/h2-3,8H,4-7,12H2,1H3
- InChI Key： FABHEYAZAOCBCH-UHFFFAOYSA-N
- SMILES： O1CCN(C2C=CC(C)=CC=2N)CC1

Computed Properties

Exact Mass: 192.126263138g/mol
Monoisotopic Mass: 192.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.5Å²

(5-methyl-2-morpholin-4-ylphenyl)amine Security Information

HazardClass：IRRITANT

(5-methyl-2-morpholin-4-ylphenyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM307033-1g	5-Methyl-2-morpholinoaniline	91429-92-4	95%	1g	$283	2024-07-20
abcr	AB381492-500 mg	5-Methyl-2-(morpholin-4-yl)aniline	91429-92-4		500MG	€254.60	2023-02-20
abcr	AB381492-1 g	5-Methyl-2-(morpholin-4-yl)aniline	91429-92-4		1 g	€322.50	2023-07-19
TRC	M357228-10mg	(5-methyl-2-morpholin-4-ylphenyl)amine	91429-92-4		10mg	$ 50.00	2022-06-03
TRC	M357228-50mg	(5-methyl-2-morpholin-4-ylphenyl)amine	91429-92-4		50mg	$ 95.00	2022-06-03
TRC	M357228-100mg	(5-methyl-2-morpholin-4-ylphenyl)amine	91429-92-4		100mg	$ 135.00	2022-06-03
Enamine	EN300-7387166-0.05g	5-methyl-2-(morpholin-4-yl)aniline	91429-92-4	95.0%	0.05g	$78.0	2025-03-21
Enamine	EN300-7387166-0.1g	5-methyl-2-(morpholin-4-yl)aniline	91429-92-4	95.0%	0.1g	$115.0	2025-03-21
Enamine	EN300-7387166-0.25g	5-methyl-2-(morpholin-4-yl)aniline	91429-92-4	95.0%	0.25g	$165.0	2025-03-21
Enamine	EN300-7387166-0.5g	5-methyl-2-(morpholin-4-yl)aniline	91429-92-4	95.0%	0.5g	$260.0	2025-03-21

(5-methyl-2-morpholin-4-ylphenyl)amine Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

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